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Compound of Interest

Compound Name: BP Fluor 555 Azide

Cat. No.: B15557179

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and

application of BP Fluor 555 Azide, a bright, water-soluble fluorescent dye essential for

biomolecular labeling and detection through click chemistry.

Core Properties of BP Fluor 555 Azide
BP Fluor 555 Azide is an orange-fluorescent dye featuring an azide moiety for covalent

attachment to alkyne-modified biomolecules.[1][2][3] Its fluorescence is well-suited for

excitation by 532 nm or 555 nm laser lines and can be visualized using TRITC

(tetramethylrhodamine) filter sets.[1][2] The dye and its conjugates exhibit pH insensitivity in a

range of pH 4 to 10, making it a robust tool for various biological applications.[1][2]

Quantitative Data Summary
While precise quantitative solubility values for BP Fluor 555 Azide are not extensively

published, the available data and typical experimental concentrations provide a strong

indication of its solubility characteristics. The following table summarizes the key properties of

BP Fluor 555 Azide.
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Property Value Source(s)

Molecular Weight 915.1 g/mol [1]

Molecular Formula C₃₇H₅₀N₆O₁₃S₄ [1]

Excitation Maximum (λex) 555 nm [1]

Emission Maximum (λem) 572 nm [1]

Extinction Coefficient 155,000 cm⁻¹M⁻¹ [1][4]

Recommended Solvents

Water, Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO)

[1][4]

Qualitative Solubility
Good in Water, DMF, and

DMSO

Typical Stock Concentration 10 mM in DMSO

Storage Conditions
-20°C, desiccated and

protected from light
[1]

Experimental Protocols
Preparation of a BP Fluor 555 Azide Stock Solution
A concentrated stock solution is the first step for most applications. Dimethyl sulfoxide (DMSO)

is a common solvent for creating high-concentration stocks of fluorescent dyes.

Materials:

BP Fluor 555 Azide

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
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Protocol:

Weighing the dye: Carefully weigh out a precise amount of BP Fluor 555 Azide. For

example, to prepare a 10 mM stock solution from 1 mg of the dye (MW = 915.1 g/mol ):

Moles = 0.001 g / 915.1 g/mol ≈ 1.09 µmol

Volume of DMSO for 10 mM = 1.09 µmol / 10,000 µmol/L = 0.000109 L = 109 µL

Dissolving the dye: Add the calculated volume of anhydrous DMSO to the vial containing the

BP Fluor 555 Azide.

Mixing: Vortex the solution thoroughly until all the dye is completely dissolved. Gentle

warming may be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C, protected from light.

General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling
This protocol outlines a general workflow for labeling an alkyne-containing biomolecule with BP
Fluor 555 Azide.

Materials:

Alkyne-modified biomolecule (e.g., protein, DNA)

BP Fluor 555 Azide stock solution (10 mM in DMSO)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

Reducing agent stock solution (e.g., 50 mM sodium ascorbate in water, freshly prepared)

Copper ligand (e.g., THPTA or TBTA) stock solution (optional but recommended to protect

the biomolecule)

Reaction buffer (e.g., phosphate-buffered saline, PBS)
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Protocol:

Prepare the reaction mixture: In a microcentrifuge tube, combine the alkyne-modified

biomolecule with the reaction buffer.

Add BP Fluor 555 Azide: Add the desired amount of the BP Fluor 555 Azide stock solution

to the reaction mixture. The final concentration will depend on the specific application.

Add copper catalyst components:

If using a ligand, pre-mix the CuSO₄ solution with the ligand solution before adding to the

reaction mixture.

Add the freshly prepared sodium ascorbate solution to initiate the reaction.

Incubation: Incubate the reaction at room temperature for 30-60 minutes, protected from

light.

Purification: Remove the unreacted dye and catalyst components using an appropriate

method for your biomolecule, such as gel filtration, dialysis, or precipitation.

Visualizations
Experimental Workflow for Preparing BP Fluor 555 Azide
Stock Solution
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Stock Solution Preparation

Weigh BP Fluor 555 Azide

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into smaller volumes

Store at -20°C, protected from light

Click to download full resolution via product page

Caption: Workflow for preparing a BP Fluor 555 Azide stock solution.

Signaling Pathway for Copper-Catalyzed Click
Chemistry (CuAAC)
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

BP Fluor 555 Azide

Labeled Biomolecule (Stable Triazole Linkage)

Alkyne-modified Biomolecule

Cu(II)SO4

Cu(I) - Catalyst

Reduction

Sodium Ascorbate

Catalysis

Click to download full resolution via product page

Caption: Mechanism of Copper-Catalyzed Click Chemistry (CuAAC).

Logical Relationship for Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC)

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

BP Fluor 555 Azide

Copper-Free Reaction
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Caption: Logical flow of a copper-free click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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